2-{4-[(4-methyl-1H-imidazol-5-yl)methyl]-1-piperazinyl}pyrimidine

• IUPAC Name: 2-[4-[(5-methyl-1H-imidazol-4-yl)methyl]piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C13H18N6/c1-11-12(17-10-16-11)9-18-5-7-19(8-6-18)13-14-3-2-4-15-13/h2-4,10H,5-9H2,1H3,(H,16,17)
• InChI Key: DGSHKDFBBOLMEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN1)CN2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C13H18N6
• Molecular Weight: 258.32 g/mol

Description

“2-{4-[(4-methyl-1H-imidazol-5-yl)methyl]-1-piperazinyl}pyrimidine” is a complex organic compound. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is a key component in many functional molecules.

Scientific Research Applications

Medicinal Drugs

. .

Agrochemicals

. They can be used in the development of new pesticides and herbicides.

Human-made Materials

. These materials can have various applications, from construction to electronics.

Artificial Acceptors

. This makes them useful in a wide range of synthetic processes.

Supramolecular Ligands

. These ligands can be used in the formation of complex structures in supramolecular chemistry.

Biomimetic Catalysts

. These catalysts can mimic the function of natural enzymes and can be used in various industrial processes.

Antioxidant Activity

. This makes them potential candidates for the development of new antioxidant drugs.

Antitumor Evaluation

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Mechanism of Action

Target of Action

Imidazole-containing compounds, which this compound is a part of, have been known to interact with a broad range of targets due to their versatile chemical and biological properties . They have been used in the development of new drugs with various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known for their broad range of chemical and biological properties, which contribute to their interaction with various targets . The presence of a positive charge on either of the two nitrogen atoms in the imidazole ring allows it to show two equivalent tautomeric forms , which could potentially influence its interaction with its targets.

Biochemical Pathways

Imidazole is the basic core of some natural products such as histidine, purine, histamine, and dna-based structures , suggesting that it may interact with biochemical pathways related to these molecules.

Pharmacokinetics

It’s worth noting that imidazole is a white or colorless solid that is highly soluble in water and other polar solvents , which could potentially influence its absorption and distribution in the body.

Result of Action

The broad range of biological activities exhibited by imidazole derivatives suggests that this compound could potentially have diverse effects at the molecular and cellular level.

Action Environment

The high solubility of imidazole in water and other polar solvents suggests that the compound’s action could potentially be influenced by the solvent environment.